Cas no 895449-34-0 (N-(2Z)-5,6-dimethoxy-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-fluorobenzamide)

• Product Name: N-(2Z)-5,6-dimethoxy-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-fluorobenzamide
• CAS No: 895449-34-0
• MF: C₁₉H₁₉FN₂O₄S
• MW: 390.428567171097
• CID: 5753465
• PubChem ID: 7244572
• Update Time: 2025-07-09

N-(2Z)-5,6-dimethoxy-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• DLZJPLDDKKNQLH-VZCXRCSSSA-N
• SR-01000021040
• N-[5,6-dimethoxy-3-(2-methoxyethyl)-1,3-benzothiazol-2-ylidene]-3-fluorobenzamide
• SR-01000021040-1
• N-[(2Z)-5,6-dimethoxy-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]-3-fluorobenzamide
• (Z)-N-(5,6-dimethoxy-3-(2-methoxyethyl)benzo[d]thiazol-2(3H)-ylidene)-3-fluorobenzamide
• AKOS024656835
• 895449-34-0
• F2525-0240
• N-(2Z)-5,6-dimethoxy-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-fluorobenzamide

• Inchi： 1S/C19H19FN2O4S/c1-24-8-7-22-14-10-15(25-2)16(26-3)11-17(14)27-19(22)21-18(23)12-5-4-6-13(20)9-12/h4-6,9-11H,7-8H2,1-3H3/b21-19+
• InChI Key： DLZJPLDDKKNQLH-XUTLUUPISA-N
• SMILES： C(/N=C1\N(CCOC)C2=CC(OC)=C(OC)C=C2S\1)(=O)C1=CC=CC(F)=C1

Computed Properties

• Exact Mass: 390.10495643g/mol
• Monoisotopic Mass: 390.10495643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 550
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 85.7Ų

Additional information on N-(2Z)-5,6-dimethoxy-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-fluorobenzamide

N-(2Z)-5,6-dimethoxy-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-fluorobenzamide (CAS No. 895449-34-0): An Overview

N-(2Z)-5,6-dimethoxy-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-fluorobenzamide (CAS No. 895449-34-0) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzothiazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including the presence of methoxy groups and a fluorine atom, contribute to its distinct properties and potential pharmacological effects.

The chemical structure of N-(2Z)-5,6-dimethoxy-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-fluorobenzamide (CAS No. 895449-34-0) is characterized by a benzothiazole core with multiple substituents. The 5,6-dimethoxy groups and the 2-methoxyethyl substituent on the benzothiazole ring provide additional steric and electronic effects that influence the compound's reactivity and biological activity. The presence of a fluorine atom on the benzamide moiety further enhances its stability and bioavailability.

Recent studies have highlighted the potential of N-(2Z)-5,6-dimethoxy-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-fluorobenzamide in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and analgesic properties. The mechanism of action is believed to involve the inhibition of pro-inflammatory cytokines and enzymes such as COX-2, which are key players in the inflammatory response.

In addition to its anti-inflammatory effects, N-(2Z)-5,6-dimethoxy-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-fluorobenzamide has been investigated for its potential as an antitumor agent. Preclinical studies have demonstrated that this compound can induce apoptosis in cancer cells by modulating signaling pathways involved in cell survival and proliferation. Specifically, it has been shown to inhibit the PI3K/Akt/mTOR pathway, which is frequently dysregulated in various types of cancer.

The pharmacokinetic properties of N-(2Z)-5,6-dimethoxy-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-fluorobenzamide have also been studied extensively. Research indicates that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high lipophilicity and low molecular weight contribute to good oral bioavailability and tissue penetration. Furthermore, it has been found to have low toxicity in animal models, making it a promising candidate for further clinical development.

One of the key challenges in the development of new drugs is ensuring their safety and efficacy in human trials. Preclinical studies have shown that N-(2Z)-5,6-dimethoxy-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-fluorobenzamide has a favorable safety profile at therapeutic doses. However, further clinical trials are necessary to confirm these findings and evaluate its long-term safety and efficacy in human subjects.

The potential applications of N-(2Z)-5,6-dimethoxy-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-fluorobenzamide extend beyond its anti-inflammatory and antitumor properties. Recent research has explored its use as an antiviral agent against various viral infections. Studies have shown that this compound can inhibit viral replication by interfering with viral entry or assembly processes. This makes it a promising candidate for the development of broad-spectrum antiviral therapies.

In conclusion, N-(2Z)-5,6-dimethoxy-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-fluorobenzamide (CAS No. 895449-34-0) is a versatile compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds promise for addressing unmet medical needs in various disease areas.